2-Bromo-3-hydrazinylbenzonitrile
Description
2-Bromo-3-hydrazinylbenzonitrile (C₇H₅BrN₃, molecular weight: 211.04 g/mol) is a brominated aromatic nitrile derivative featuring a hydrazinyl (-NH-NH₂) substituent at the 3-position. The hydrazinyl group enhances nucleophilic reactivity, enabling participation in condensation and cyclization reactions, while the bromine atom provides a handle for cross-coupling reactions.
Properties
Molecular Formula |
C7H6BrN3 |
|---|---|
Molecular Weight |
212.05 g/mol |
IUPAC Name |
2-bromo-3-hydrazinylbenzonitrile |
InChI |
InChI=1S/C7H6BrN3/c8-7-5(4-9)2-1-3-6(7)11-10/h1-3,11H,10H2 |
InChI Key |
JMVBKWLVWAJBKG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C(=C1)NN)Br)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Bromo-3-hydrazinylbenzonitrile can be achieved through several methods. One common approach involves the bromination of 3-hydrazinylbenzonitrile. The reaction typically uses bromine or a bromine source such as N-bromosuccinimide (NBS) in the presence of a suitable solvent like acetonitrile or dichloromethane. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position.
Industrial Production Methods
Industrial production of 2-Bromo-3-hydrazinylbenzonitrile may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, green chemistry approaches, such as the use of ionic liquids as solvents, can be employed to minimize environmental impact .
Chemical Reactions Analysis
Types of Reactions
2-Bromo-3-hydrazinylbenzonitrile undergoes various types of chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.
Oxidation and Reduction: The hydrazine group can be oxidized to form azo compounds or reduced to form amines.
Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form biaryl compounds.
Common Reagents and Conditions
Substitution Reactions: Reagents like sodium azide or potassium thiocyanate can be used in polar solvents.
Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.
Major Products Formed
Substitution: Formation of substituted benzonitriles.
Oxidation: Formation of azo compounds.
Reduction: Formation of primary amines.
Scientific Research Applications
2-Bromo-3-hydrazinylbenzonitrile has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Potential use in the development of bioactive compounds and pharmaceuticals.
Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the synthesis of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 2-Bromo-3-hydrazinylbenzonitrile involves its interaction with various molecular targets. The hydrazine group can form covalent bonds with electrophilic centers in biological molecules, leading to the inhibition of enzyme activity or disruption of cellular processes. The bromine atom can also participate in halogen bonding, influencing the compound’s reactivity and binding affinity .
Comparison with Similar Compounds
Structural and Functional Group Variations
The following table summarizes key brominated benzonitrile derivatives and their substituent effects:
Key Observations :
- Positional Isomerism : The placement of bromine and hydroxyl groups significantly impacts reactivity. For instance, 5-Bromo-2-hydroxybenzonitrile forms infinite hydrogen-bonded chains via O–H⋯N interactions (O⋯N distance: 2.805–2.810 Å) , whereas 2-Bromo-5-hydroxybenzonitrile lacks this intermolecular network due to substituent positioning .
- Acetyl Group (3-Acetyl-5-bromo-2-hydroxybenzonitrile): Introduces electron-withdrawing effects, stabilizing the aromatic ring and altering hydrogen-bonding patterns . Hydrazinyl Group (Hypothetical): Expected to enhance nucleophilicity and enable hydrazone formation, a reaction critical in developing antimicrobial or anticancer agents.
Pharmacological Relevance
- 5-Bromo-2-hydroxybenzonitrile : Used in antiretroviral drugs (e.g., HIV protease inhibitors) and osteoporosis treatments due to its ability to modulate enzyme activity .
- Methyl/Acetyl Derivatives : Improved pharmacokinetic profiles (e.g., 5-Bromo-2-hydroxy-3-methylbenzonitrile’s methyl group enhances metabolic stability) .
- Hydrazinyl Derivative (Projected): Potential applications in kinase inhibitors or metal-chelating therapies, leveraging the hydrazine moiety’s coordination properties.
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